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Compound of Interest

Compound Name: Esomeprazole magnesium salt

CAS No.: 217087-10-0

Cat. No.: B1257141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro dissolution performance of various

esomeprazole formulations, supported by experimental data from published studies.

Esomeprazole, a proton pump inhibitor, is formulated in delayed-release dosage forms to

protect the acid-labile drug from the gastric environment.[1] Dissolution testing is a critical

quality control parameter that ensures batch-to-batch consistency and can be indicative of the

in vivo performance of the drug product.[1]

Comparative Dissolution Data
The following table summarizes the percentage of drug release from different esomeprazole

formulations in simulated gastric and intestinal fluids. The data is compiled from a study

comparing the originator brand with several generic versions.
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Formulation
Dissolution
Medium

Time (minutes)
Average Drug
Release (%)

Originator Brand (E1)
Simulated Gastric

Fluid (pH 1.2)
15

Complied with USP

specification (<25%

release)

Simulated Intestinal

Fluid (pH 6.8)
45

Complied with USP

specification (>85%

release)

Generic Brand E2
Simulated Gastric

Fluid (pH 1.2)
15 Did not comply

Simulated Intestinal

Fluid (pH 6.8)
45 Complied

Generic Brands E3,

E6, E7

Simulated Gastric

Fluid (pH 1.2)
15 Complied

Simulated Intestinal

Fluid (pH 6.8)
45

Complied and showed

similar dissolution to

E1

Generic Brands E4,

E5, E8, E9

Simulated Gastric

Fluid (pH 1.2)
15 Complied

Simulated Intestinal

Fluid (pH 6.8)
45 Complied

Generic Brands E10,

E11

Simulated Gastric

Fluid (pH 1.2)
15 Complied

Simulated Intestinal

Fluid (pH 6.8)
45 Did not comply

Data synthesized from a study by Rouf et al. (2015).[2][3]

In a study conducted in Bangladesh, ten commercially available generic brands of

esomeprazole magnesium trihydrate tablets were compared with the originator brand.[2][3]

While most generic brands complied with the USP in vitro dissolution specifications, some
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failed to meet the criteria, highlighting potential formulation differences.[2] Notably, three

generic brands (E3, E6, and E7) exhibited dissolution patterns very close to the originator

brand.[2][3]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparative

dissolution studies of esomeprazole formulations.

1. Dissolution Testing Protocol (Based on USP General Chapter for Delayed-Release Dosage

Forms)[1]

This two-stage dissolution test is designed to simulate the physiological conditions of the

stomach and small intestine.

Apparatus: USP Apparatus 2 (Paddles)[1]

Temperature: 37 ± 0.5 °C[1]

Rotation Speed: 100 rpm[1]

Acid Stage (Simulated Gastric Fluid):

Objective: To evaluate the integrity of the enteric coating in an acidic environment.[1]

Dissolution Medium: 300 mL of 0.1 N Hydrochloric Acid (HCl).[1]

Procedure:

Place one tablet in each dissolution vessel.

Operate the apparatus for 2 hours.[1]

At the end of the 2-hour period, withdraw a sample of the dissolution medium.

Esomeprazole is acid-labile; therefore, the drug content is measured from the undispersed

tablet or pellets, not the dissolution medium.[4]

Buffer Stage (Simulated Intestinal Fluid):
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Objective: To assess the drug release after the enteric coating has passed through the acidic

environment.

Dissolution Medium: pH 6.8 phosphate buffer.[1]

Procedure:

After the acid stage, carefully add 700 mL of a pre-equilibrated phosphate buffer to each

vessel to achieve a final pH of 6.8.[5]

Continue the dissolution test for a specified period (e.g., 45 minutes).[2]

Withdraw samples at predetermined time intervals.

Filter the samples through a 0.45 µm nylon syringe filter before analysis.[1]

2. Sample Analysis

The concentration of esomeprazole in the collected samples can be determined using the

following methods:

UV Spectrophotometry: The absorbance of the sample solutions is measured at a specific

wavelength (e.g., 305 nm) using a UV spectrophotometer.[2]

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be

used for more specific and sensitive quantification.[5]

Column: Waters XterraRP18 (150X4.6) mm, 5µm.[5]

Mobile Phase: A mixture of Acetonitrile and pH 7.1 phosphate buffer.[5]

Flow Rate: 1.0 mL/min.[5]

Detection: UV detector at 302nm.[5]

To prevent the degradation of esomeprazole in the collected samples, it is recommended to

mix the filtered dissolution sample with a sodium hydroxide solution (e.g., 0.25 N) immediately

after collection.[1]
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Experimental Workflow
The following diagram illustrates the logical workflow of a comparative dissolution study for

esomeprazole formulations.
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Caption: Workflow for comparative dissolution studies of esomeprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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